Oxacillin sodium salt Oxacillin sodium salt Oxacillin Sodium Anhydrous is the anhydrous form of the sodium salt of oxacillin, a semisynthetic penicillinase-resistant and acid-stable penicillin with antibacterial activity. Oxacillin binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This interrupts bacterial cell wall synthesis and results in the weakening of the bacterial cell wall, eventually causing cell lysis.
Oxacillin sodium is an organic sodium salt. It contains an oxacillin(1-).
An antibiotic similar to FLUCLOXACILLIN used in resistant staphylococci infections.
Brand Name: Vulcanchem
CAS No.: 1173-88-2
VCID: VC0001939
InChI: InChI=1S/C19H19N3O5S.Na/c1-9-11(12(21-27-9)10-7-5-4-6-8-10)15(23)20-13-16(24)22-14(18(25)26)19(2,3)28-17(13)22;/h4-8,13-14,17H,1-3H3,(H,20,23)(H,25,26);/q;+1
SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3C4N(C3=O)C(C(S4)(C)C)C(=O)O.[Na+]
Molecular Formula: C19H19N3NaO5S+
Molecular Weight: 424.4 g/mol

Oxacillin sodium salt

CAS No.: 1173-88-2

Inhibitors

VCID: VC0001939

Molecular Formula: C19H19N3NaO5S+

Molecular Weight: 424.4 g/mol

Oxacillin sodium salt - 1173-88-2

CAS No. 1173-88-2
Product Name Oxacillin sodium salt
Molecular Formula C19H19N3NaO5S+
Molecular Weight 424.4 g/mol
IUPAC Name sodium;3,3-dimethyl-6-[(5-methyl-3-phenyl-1,2-oxazole-4-carbonyl)amino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
Standard InChI InChI=1S/C19H19N3O5S.Na/c1-9-11(12(21-27-9)10-7-5-4-6-8-10)15(23)20-13-16(24)22-14(18(25)26)19(2,3)28-17(13)22;/h4-8,13-14,17H,1-3H3,(H,20,23)(H,25,26);/q;+1
Standard InChIKey VDUVBBMAXXHEQP-UHFFFAOYSA-N
Isomeric SMILES CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)N[C@H]3[C@@H]4N(C3=O)[C@H](C(S4)(C)C)C(=O)[O-].[Na+]
SMILES CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3C4N(C3=O)C(C(S4)(C)C)C(=O)O.[Na+]
Canonical SMILES CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3C4N(C3=O)C(C(S4)(C)C)C(=O)[O-].[Na+]
Description Oxacillin Sodium Anhydrous is the anhydrous form of the sodium salt of oxacillin, a semisynthetic penicillinase-resistant and acid-stable penicillin with antibacterial activity. Oxacillin binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This interrupts bacterial cell wall synthesis and results in the weakening of the bacterial cell wall, eventually causing cell lysis.
Oxacillin sodium is an organic sodium salt. It contains an oxacillin(1-).
An antibiotic similar to FLUCLOXACILLIN used in resistant staphylococci infections.
Related CAS 66-79-5 (Parent)
Synonyms Methylphenylisoxazolyl Penicillin
Oxacillin
Oxacillin Sodium
Oxacillin, Monosodium Salt, Anhydrous
Oxacillin, Monosodium Salt, Monohydrate
Oxacillin, Sodium
Oxazocilline
Penicillin, Methylphenylisoxazolyl
Prostaphlin
Sodium Oxacillin
Sodium, Oxacillin
PubChem Compound 21872746
Last Modified Nov 11 2021
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